Cas no 1214383-71-7 (2-Fluoro-4-(4-fluorophenyl)pyridine)

• Product Name: 2-Fluoro-4-(4-fluorophenyl)pyridine
• CAS No: 1214383-71-7
• MF: C₁₁H₇F₂N
• MW: 191.176789522171
• CID: 2617633
• PubChem ID: 46312736
• Update Time: 2025-05-20

2-Fluoro-4-(4-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(4-fluorophenyl)pyridine
• 2-Fluoro-4-(4-fluorophenyl)pyridine

• MDL： MFCD14699645
• Inchi： 1S/C11H7F2N/c12-10-3-1-8(2-4-10)9-5-6-14-11(13)7-9/h1-7H
• InChI Key： OSCDJIYKRHWNTJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CN=C(C=1)F

Computed Properties

• Exact Mass: 191.05465555g/mol
• Monoisotopic Mass: 191.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Fluoro-4-(4-fluorophenyl)pyridine

Comprehensive Overview of 2-Fluoro-4-(4-fluorophenyl)pyridine (CAS No. 1214383-71-7): Properties, Applications, and Industry Insights

2-Fluoro-4-(4-fluorophenyl)pyridine (CAS No. 1214383-71-7) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic aromatic compounds, characterized by a pyridine ring substituted with fluorine atoms at strategic positions. Its molecular formula C₁₁H₇F₂N and precise chemical synthesis methods make it a valuable intermediate for designing advanced bioactive molecules.

Recent studies highlight the growing demand for fluorinated building blocks in drug discovery, driven by their ability to enhance metabolic stability and bioavailability. The 2-Fluoro-4-(4-fluorophenyl)pyridine scaffold is particularly noteworthy for its role in developing kinase inhibitors and central nervous system (CNS) therapeutics. Researchers are exploring its potential in targeting neurodegenerative diseases—a hot topic aligning with global searches for "Alzheimer's treatment breakthroughs" and "Parkinson's disease drug development."

From a synthetic chemistry perspective, this compound exemplifies modern trends in late-stage fluorination techniques. Its crystallographic data and HPLC purity profiles (often >98%) are frequently discussed in forums about "improving API yield" or "optimizing heterocycle synthesis." The presence of two fluorine atoms also makes it relevant to discussions on 19F-NMR applications—a trending analytical method in medicinal chemistry.

Environmental considerations are increasingly shaping compound selection, and 1214383-71-7 demonstrates favorable green chemistry metrics compared to heavier halogenated analogs. This aligns with industry searches for "sustainable fluorination methods" and "ECHA-compliant intermediates." The compound's logP value and solubility parameters make it particularly useful for formulations addressing "drug delivery challenges"—another high-traffic search topic.

In material science, the π-conjugated system of 2-Fluoro-4-(4-fluorophenyl)pyridine shows promise for organic electronic materials, connecting to trending queries about "flexible OLED components" and "high-performance semiconductor dopants." Patent analysis reveals its incorporation in photovoltaic materials and liquid crystal displays (LCDs), areas experiencing exponential search growth.

Quality control protocols for CAS 1214383-71-7 frequently reference GC-MS characterization and residual solvent analysis—topics dominating analytical chemistry forums. The compound's stability under various storage conditions (a common concern in "API degradation studies") further enhances its utility in long-term pharmaceutical projects.

Market intelligence indicates rising procurement of fluoropyridine derivatives by CROs and CDMOs, with particular interest from researchers investigating "targeted protein degradation" (PROTACs) and "allosteric modulator design." These applications position 2-Fluoro-4-(4-fluorophenyl)pyridine at the intersection of cutting-edge therapeutic modalities and traditional small molecule development.

For synthetic chemists, the compound's regioselective reactivity offers opportunities in cross-coupling reactions—a technique generating substantial academic interest, as seen in search volumes for "Suzuki-Miyaura optimization." Its compatibility with continuous flow chemistry systems also addresses industry demands for "scalable fluorination processes."

Emerging applications in PET radiopharmaceuticals (where fluorine-18 labeling is crucial) have further expanded the relevance of 1214383-71-7 analogs. This connects to booming searches about "molecular imaging probes" and "theranostic agents"—key focus areas in precision medicine initiatives worldwide.

In conclusion, 2-Fluoro-4-(4-fluorophenyl)pyridine represents a versatile chemical tool bridging multiple disciplines. Its evolving applications reflect broader trends in fluorine chemistry, drug discovery, and advanced materials, making it a compound of enduring scientific and industrial importance.